4-(4-fluorophenyl)-3-methyl-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole

• IUPAC Name: 4-(4-fluorophenyl)-3-methyl-5-[(4-nitrophenyl)methylsulfanyl]-1,2,4-triazole
• InChI: InChI=1S/C16H13FN4O2S/c1-11-18-19-16(20(11)14-8-4-13(17)5-9-14)24-10-12-2-6-15(7-3-12)21(22)23/h2-9H,10H2,1H3
• InChI Key: KFTDFVRIWMYECN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1C2=CC=C(C=C2)F)SCC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H13FN4O2S
• Molecular Weight: 344.4 g/mol

Description

4-(4-fluorophenyl)-3-methyl-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole is a chemical compound that has gained significant attention in the field of scientific research due to its diverse range of applications. This compound is a member of the triazole family and has been studied for its potential use in various fields such as medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of 4-(4-fluorophenyl)-3-methyl-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole involves the inhibition of specific enzymes that are essential for the survival of cancer cells. The compound has been shown to inhibit the activity of ribonucleotide reductase, an enzyme that is involved in the synthesis of DNA. By inhibiting this enzyme, the compound prevents the replication of cancer cells, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that the compound has low toxicity and is well-tolerated in animal models. The compound has been shown to have a low affinity for human liver microsomes, indicating that it is unlikely to cause liver toxicity. Additionally, the compound has been shown to have a low potential for drug-drug interactions, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-fluorophenyl)-3-methyl-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole in lab experiments include its high yield of synthesis, low toxicity, and potential for use in cancer treatment. However, the compound has limitations such as its limited solubility in water and its potential for degradation under certain conditions.

Future Directions

There are several future directions for the study of 4-(4-fluorophenyl)-3-methyl-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole. One potential area of research is the development of new derivatives of the compound with improved solubility and stability. Additionally, the compound could be studied for its potential use in the treatment of other diseases such as viral infections and inflammatory disorders. Further research is needed to fully understand the potential of this compound in various fields of study.

Synthesis Methods

The synthesis of 4-(4-fluorophenyl)-3-methyl-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole involves the reaction of 4-fluoroaniline, 4-nitrobenzyl chloride, and 3-methyl-4-amino-5-mercapto-1,2,4-triazole. The reaction is carried out in the presence of a suitable catalyst in an organic solvent such as dimethylformamide (DMF) or dimethylacetamide (DMAc). The yield of the reaction is typically high, making this method an efficient way to produce the compound.

Scientific Research Applications

The compound has been studied for its potential use in medicine as a potential anti-cancer agent. Studies have shown that the compound has the ability to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. Additionally, the compound has been studied for its potential use in the treatment of fungal and bacterial infections.